N-cyclopentyl-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: N-cyclopentyl-1-[(3-fluorophenyl)methyl]-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C17H18FN3O2/c18-13-5-3-4-12(10-13)11-21-16(22)9-8-15(20-21)17(23)19-14-6-1-2-7-14/h3-5,8-10,14H,1-2,6-7,11H2,(H,19,23)
• InChI Key: LUGUMGLRZUPTIN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=NN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C17H18FN3O2
• Molecular Weight: 315.34 g/mol

Description

N-cyclopentyl-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a chemical compound that belongs to the family of pyridazines. It has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development.

Scientific Research Applications

Synthesis and Characterization

Compounds with similar structural features have been synthesized through various chemical reactions, aiming to explore their potential biological activities. For instance, the synthesis of heterocyclic compounds, including fluorophenyl derivatives, involves condensation reactions with isatin derivatives and other substrates to yield compounds evaluated for cytotoxic and antioxidant activities (Journals Iosr, Priyanka B Kolanpaka, & Sammaiah Gade, 2015). This methodological approach showcases the versatility of synthetic chemistry in creating diverse compounds for further biological evaluation.

Biological Activities and Applications

Several studies have demonstrated the diverse biological activities of compounds structurally related to N-cyclopentyl-1-(3-fluorobenzyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide. For example:

• Antitumor and Cytotoxic Activities : Compounds synthesized with variations in the heterocyclic moiety have been evaluated for their antitumor cytotoxicity and DNA-binding capabilities, highlighting their potential as antitumor agents (I. Antonini, P. Polucci, Amelia Magnano, & S. Martelli, 2001). Such studies provide a foundation for the development of new therapeutic agents targeting specific types of cancer.

• Antimicrobial and Antibacterial Activities : The design and synthesis of novel heterocyclic compounds also extend to evaluating their antimicrobial and antibacterial efficacy. For instance, fluoroquinolone-based compounds have been synthesized and shown to possess significant antimicrobial properties, suggesting their potential application in combating bacterial infections (N. Patel & S. D. Patel, 2010).